Cas no 1955530-80-9 (3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 1955530-80-9
• MF: C₁₀H₇ClN₄S
• MW: 250.70737862587
• CID: 5720460
• PubChem ID: 91811798
• Update Time: 2026-03-11

3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• CS-0449287
• 3-(chloromethyl)-6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• F1907-0260
• 1955530-80-9
• AKOS026706277
• EN300-265169
• 3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-H]pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 3-(chloromethyl)-6-(3-thienyl)-
• 3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C10H7ClN4S/c11-5-10-13-12-9-2-1-8(14-15(9)10)7-3-4-16-6-7/h1-4,6H,5H2
• InChI Key： PAHNNBBUFSTMJA-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C2C=CC(C3=CSC=C3)=NN21

Computed Properties

• Exact Mass: 250.0079951g/mol
• Monoisotopic Mass: 250.0079951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: -0.35±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine

Introduction to 3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1955530-80-9)

3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1955530-80-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the triazolopyridazine class, which is known for its versatile applications in drug discovery and development. The presence of both chloromethyl and thiophen-3-yl substituents in its molecular framework endows it with distinct reactivity and potential biological activity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The [1,2,4]triazolo[4,3-b]pyridazine core structure is a fused bicyclic system consisting of a pyridazine ring connected to a triazole ring. This arrangement introduces a rich array of electronic and steric features that can be exploited to modulate the compound's interactions with biological targets. The chloromethyl group at the 3-position provides a reactive site for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups and the exploration of novel derivatives. Meanwhile, the thiophen-3-yl moiety contributes to the compound's lipophilicity and can enhance its binding affinity to certain biological receptors.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The structural motif of 3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine has shown promise in preliminary studies as a potential lead compound for such applications. Researchers have been particularly intrigued by its ability to interact with enzymes and receptors involved in critical cellular pathways. For instance, studies suggest that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression.

The thiophen-3-yl group in the molecule is known to enhance its solubility and bioavailability, which are crucial factors for drug-like properties. Additionally, thiophene derivatives have been extensively studied for their antimicrobial and anti-inflammatory activities. The combination of these features makes 3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine a compelling candidate for further investigation in medicinal chemistry.

One of the most exciting aspects of this compound is its potential as a building block for structure-based drug design. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify how this molecule interacts with specific protein targets. These interactions can then be fine-tuned through iterative chemical synthesis to optimize potency and selectivity. The chloromethyl group serves as a versatile handle for introducing various functional groups via nucleophilic addition reactions, enabling the creation of libraries of derivatives with tailored pharmacological profiles.

Recent advancements in synthetic methodologies have made it possible to generate complex derivatives of 3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine with high efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazolopyridazine core structure. These methods allow for the introduction of diverse substituents at specific positions within the molecule without compromising its overall integrity.

The pharmacological evaluation of 3-(Chloromethyl)-6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit certain kinases with high selectivity over others. This selectivity is critical for minimizing side effects in therapeutic applications. Additionally, preliminary cell-based assays suggest that this compound may induce apoptosis in cancer cell lines by disrupting critical signaling pathways.

The role of thiophen-3-yl substituents in enhancing bioactivity has been well-documented in literature. These groups are known to improve both solubility and membrane permeability，which are essential for effective drug delivery。The presence of such moieties also often increases metabolic stability，a desirable trait for long-lasting therapeutic effects。

Another area of interest is the potential use of chloromethyl groups as probes for studying enzyme mechanisms。By trapping reactive intermediates or covalently modifying target proteins，this functionality can provide valuable insights into enzymatic processes。This information can then be used to design more effective inhibitors or modulators。

Future research directions may include exploring the synthesis of analogs that incorporate additional functional groups or different heterocyclic moieties。By systematically varying these components，scientists can uncover new pharmacological activities and optimize existing ones。The ultimate goal is to develop novel therapeutic agents that address unmet medical needs。

In conclusion,3-(Chloromethyl)-6-(thiophen-3-yl)-[1，2，4]triazolo[4，3-b]pyridazine (CAS No．1955530—80—9) represents a promising scaffold for medicinal chemistry research。Its unique structural features、reactivity、and potential biological activities make it an attractive candidate for further exploration。With continued advancements in synthetic methods、computational modeling、and pharmacological evaluation，this compound holds great promise for contributing to the development of new drugs targeting various diseases。